Cas no 1017133-26-4 (1-(furan-2-yl)-2-methylpropan-2-amine)

• Product Name: 1-(furan-2-yl)-2-methylpropan-2-amine
• CAS No: 1017133-26-4
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5977025
• PubChem ID: 24259117
• Update Time: 2025-05-21

1-(furan-2-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanethanamine, α,α-dimethyl-
• 1-(Furan-2-yl)-2-methylpropan-2-amine
• AKOS006311136
• CS-0276336
• EN300-1829184
• 1017133-26-4
• SCHEMBL8323969
• 1-(furan-2-yl)-2-methylpropan-2-amine

• Inchi： 1S/C8H13NO/c1-8(2,9)6-7-4-3-5-10-7/h3-5H,6,9H2,1-2H3
• InChI Key： KOVJRUBQQOQCNU-UHFFFAOYSA-N
• SMILES： C(C1OC=CC=1)C(N)(C)C

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 0.981±0.06 g/cm3(Predicted)
• Boiling Point: 190.1±15.0 °C(Predicted)
• pka: 9?+-.0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(furan-2-yl)-2-methylpropan-2-amine

1-(furan-2-yl)-2-methylpropan-2-amine (CAS No. 1017133-26-4): A Comprehensive Overview

The compound 1-(furan-2-yl)-2-methylpropan-2-amine, identified by the CAS registry number 1017133-26-4, is an organic compound with a unique structure that combines a furan ring and a branched amine group. This compound has garnered attention in both academic and industrial research due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which features a furan moiety attached to a methylpropanamine group, contributes to its versatile reactivity and functional properties.

Recent studies have highlighted the importance of furan-containing compounds in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is known for its ability to participate in various chemical reactions, including hydrogen bonding and π–π interactions. These properties make it an attractive component in the design of molecules targeting specific biological pathways.

In the context of medicinal chemistry, 1-(furan-2-yl)-2-methylpropan-2-amine has been explored as a building block for constructing bioactive compounds. Its amine group provides nucleophilic sites for further functionalization, enabling the synthesis of derivatives with diverse pharmacological profiles. For instance, researchers have investigated its role in the development of inhibitors for enzyme targets associated with diseases such as cancer and neurodegenerative disorders.

Beyond its role in drug discovery, this compound has also found applications in the field of materials science. The furan moiety's ability to undergo polymerization under certain conditions has led to its use in the synthesis of novel polymers and materials with tailored properties. These materials exhibit potential applications in areas such as electronics, optoelectronics, and advanced composites.

The synthesis of 1-(furan-2-yl)-2-methylpropan-2-amine typically involves multi-step processes that combine principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing production costs and environmental impact. For example, researchers have reported the use of transition metal catalysts to facilitate key steps in its synthesis, such as coupling reactions and reductions.

In terms of safety and handling, 1-(furan-2-yl)-2-methylpropan-2-amines are generally considered non-hazardous under normal conditions. However, as with any chemical compound, proper precautions should be taken during storage and use to ensure compliance with safety regulations.

Looking ahead, the continued exploration of 1-(furan-2-yli)-methylpropanamides is expected to yield further insights into their potential applications across various industries. Ongoing research is focused on optimizing synthetic methods, elucidating mechanistic details of their reactivity, and identifying novel biological targets for drug development.

In conclusion, 1-(furan-2-yl)- methylpropan- amine (CAS No. 1017133- 4) stands as a versatile compound with significant potential in multiple domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in chemistry and related fields.